Cas no 2680702-24-1 (Prop-2-en-1-yl 3-(2-fluoropropan-2-yl)pyrrolidine-1-carboxylate)

• Product Name: Prop-2-en-1-yl 3-(2-fluoropropan-2-yl)pyrrolidine-1-carboxylate
• CAS No: 2680702-24-1
• MF: C₁₁H₁₈FNO₂
• MW: 215.264526844025
• CID: 5652689
• PubChem ID: 165909344
• Update Time: 2025-10-16

Prop-2-en-1-yl 3-(2-fluoropropan-2-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680702-24-1
• EN300-28273586
• prop-2-en-1-yl 3-(2-fluoropropan-2-yl)pyrrolidine-1-carboxylate
• Prop-2-en-1-yl 3-(2-fluoropropan-2-yl)pyrrolidine-1-carboxylate

• Inchi： 1S/C11H18FNO2/c1-4-7-15-10(14)13-6-5-9(8-13)11(2,3)12/h4,9H,1,5-8H2,2-3H3
• InChI Key： QEGOWKSPCPLDKC-UHFFFAOYSA-N
• SMILES： FC(C)(C)C1CN(C(=O)OCC=C)CC1

Computed Properties

• Exact Mass: 215.13215698g/mol
• Monoisotopic Mass: 215.13215698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.5Ų

Additional information on Prop-2-en-1-yl 3-(2-fluoropropan-2-yl)pyrrolidine-1-carboxylate

Prop-2-en-1-yl 3-(2-fluoropropan-2-yl)pyrrolidine-1-carboxylate (CAS No. 2680702-24-1): A Comprehensive Overview

Prop-2-en-1-yl 3-(2-fluoropropan-2-yl)pyrrolidine-1-carboxylate (CAS No. 2680702-24-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of novel drugs targeting neurological and psychiatric disorders.

The chemical structure of Prop-2-en-1-yl 3-(2-fluoropropan-2-yl)pyrrolidine-1-carboxylate is composed of a pyrrolidine ring substituted with a fluorinated alkyl group and an allyl ester moiety. The presence of the fluorine atom imparts unique electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic profile. Recent studies have highlighted the importance of fluorine substitution in enhancing the potency and selectivity of drug candidates, making this compound a promising lead for further optimization.

In the context of medicinal chemistry, Prop-2-en-1-yl 3-(2-fluoropropan-2-yl)pyrrolidine-1-carboxylate has been investigated for its potential as a modulator of neurotransmitter systems. Specifically, it has shown activity at serotonin and dopamine receptors, which are key targets for treating conditions such as depression, anxiety, and schizophrenia. The compound's ability to selectively interact with these receptors without significant off-target effects makes it an attractive candidate for drug development.

Pharmacokinetic studies have revealed that Prop-2-en-1-yl 3-(2-fluoropropan-2-yl)pyrrolidine-1-carboxylate exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high lipophilicity allows for efficient crossing of the blood-brain barrier, ensuring that it can reach its intended targets in the central nervous system. Additionally, the compound demonstrates good metabolic stability, which is crucial for maintaining therapeutic concentrations over extended periods.

Clinical trials are currently underway to evaluate the safety and efficacy of Prop-2-en-1-yl 3-(2-fluoropropan-2-yl)pyrrolidine-1-carboxylate in human subjects. Preliminary results from Phase I trials have shown that the compound is well-tolerated at various dose levels, with no serious adverse effects reported. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

Beyond its therapeutic applications, Prop-2-en-1-yl 3-(2-fluoropropan-2-y l)pyrrolidine -1-carbox ylate has also been explored as a tool compound in basic research. Its unique chemical structure makes it useful for probing the structure-function relationships of neurotransmitter receptors and other biological targets. By understanding how subtle changes in molecular structure can influence receptor binding and signaling pathways, researchers can gain valuable insights into the mechanisms underlying various neurological disorders.

In conclusion, Prop - 2 - en - 1 - yl 3 - ( 2 - fluoropropan - 2 - yl ) pyrrol idine - 1 - carbox ylate ( CAS No . 268070 2 - 24 - 1 ) represents a promising compound with significant potential in both medicinal chemistry and pharmaceutical research . Its unique structural features , coupled with favorable pharmacokinetic properties , make it an attractive candidate for further development as a therapeutic agent . Ongoing research efforts aim to fully elucidate its biological activities and optimize its properties for clinical use .